Cas no 1357783-16-4 (N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine)

• Product Name: N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine
• CAS No: 1357783-16-4
• MF: C₂₂H₂₂FN₃O
• MW: 363.427988529205
• CID: 5399002
• Update Time: 2025-06-09

N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3,5-dimethylanilino)-6-fluoroquinolin-3-yl]-pyrrolidin-1-ylmethanone
• N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C22H22FN3O/c1-14-9-15(2)11-17(10-14)25-21-18-12-16(23)5-6-20(18)24-13-19(21)22(27)26-7-3-4-8-26/h5-6,9-13H,3-4,7-8H2,1-2H3,(H,24,25)
• InChI Key： PDVVIIMFQUAUPO-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC(C)=CC(C)=C2)C2C(N=C1)=CC=C(F)C=2)(N1CCCC1)=O

Computed Properties

• Exact Mass: 363.175
• Monoisotopic Mass: 363.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS No. 1357783-16-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS No. 1357783-16-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine is characterized by a quinoline core substituted with a 6-fluoro group, a 3-pyrrolidine-1-carbonyl moiety, and an N-(3,5-dimethylphenyl) group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The fluorine atom at the 6-position enhances the lipophilicity and metabolic stability of the compound, while the pyrrolidine carbonyl group contributes to its conformational flexibility and binding affinity to target proteins.

Recent studies have highlighted the potential of N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.

In addition to its anti-inflammatory properties, N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine has shown promise as an anticancer agent. Preclinical studies have indicated that it can selectively target cancer cells by disrupting their metabolic pathways and inducing apoptosis. A study published in Cancer Research reported that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy.

The pharmacokinetic properties of N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine have also been extensively studied. Its high lipophilicity facilitates good oral bioavailability and tissue distribution. However, it is important to note that the compound's metabolic stability and potential for drug-drug interactions must be carefully evaluated during clinical development. Preclinical data suggest that it undergoes extensive metabolism via cytochrome P450 enzymes, particularly CYP3A4.

From a synthetic perspective, the preparation of N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine involves several steps, including the formation of the quinoline core through a multistep synthesis process and subsequent functionalization with the desired substituents. The synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, N-(3,5-dimethylphenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS No. 1357783-16-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to provide deeper insights into its mechanism of action and optimize its use in clinical settings.